Cas no 133921-07-0 (1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate)

• Product Name: 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate
• CAS No: 133921-07-0
• MF: C₂₀H₄F₁₀O₄
• MW: 498.227400779724
• CID: 1242806
• PubChem ID: 10951168
• Update Time: 2025-06-12

1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis(pentafluorophenyl) ester
• bis(2,3,4,5,6-pentafluorophenyl) benzene-1,4-dicarboxylate
• MFCD20274437
• 1,4-bis(2,3,4,5,6-pentafluorophenyl)benzene-1,4-dicarboxylate
• 133921-07-0
• 1Y-0252
• DTXSID90449449
• AKOS025393871
• 1,4-bis(2,3,4,5,6-pentafluorophenyl) benzene-1,4-dicarboxylate
• 1,4-dipentafluorophenyl benzene-1,4-dicarboxylate
• SCHEMBL5889497
• 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate

• Inchi： 1S/C20H4F10O4/c21-7-9(23)13(27)17(14(28)10(7)24)33-19(31)5-1-2-6(4-3-5)20(32)34-18-15(29)11(25)8(22)12(26)16(18)30/h1-4H
• InChI Key： PYBORXJNAPMJTD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1C=CC(C(=O)OC2C(=C(C(=C(C=2F)F)F)F)F)=CC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 497.99492
• Monoisotopic Mass: 497.99499023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate

Comprehensive Overview of 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate (CAS No. 133921-07-0)

1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate (CAS No. 133921-07-0) is a highly specialized aromatic compound widely utilized in advanced material science and organic synthesis. Its unique molecular structure, featuring pentafluorophenyl groups attached to a benzene dicarboxylate core, makes it a valuable intermediate for designing high-performance polymers, liquid crystals, and optoelectronic materials. The compound's fluorine-rich architecture enhances thermal stability, chemical resistance, and dielectric properties, aligning with the growing demand for sustainable and efficient materials in industries like renewable energy and electronics.

In recent years, the surge in interest around fluorinated organic compounds has been driven by their applications in next-generation technologies. Researchers frequently search for terms such as "high-temperature resistant polymers" or "fluorine-based dielectric materials," highlighting the relevance of 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate. Its role in developing lightweight, durable coatings for solar panels and flexible displays underscores its importance in the transition toward green energy and wearable electronics—a trending topic in both academic and industrial circles.

The synthesis of 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate involves precise esterification reactions between benzene-1,4-dicarboxylic acid and pentafluorophenol, yielding a product with exceptional purity. Analytical techniques like NMR spectroscopy and HPLC are critical for quality control, ensuring compliance with stringent industry standards. This compound's compatibility with cross-coupling reactions also makes it a favorite among chemists exploring click chemistry and metal-organic frameworks (MOFs), addressing frequent queries about "versatile fluorinated building blocks."

From an environmental perspective, the compound's potential in low-carbon footprint materials is noteworthy. As industries prioritize eco-friendly alternatives, 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate offers a balance between performance and sustainability. Its resistance to degradation reduces waste, while its efficiency in energy storage systems aligns with global initiatives like the EU's Green Deal. This dual advantage positions it as a key player in answering search trends such as "fluorinated compounds for circular economy."

In conclusion, 1,4-Dipentafluorophenyl Benzene-1,4-dicarboxylate (CAS No. 133921-07-0) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from advanced composites to organic electronics—reflect its adaptability to modern challenges. By addressing popular search themes like "materials for flexible electronics" and "sustainable chemical intermediates," this compound remains a focal point for R&D, promising transformative solutions across multiple high-growth sectors.